Dibutyl(oxo)tin;tetrabutylstannane

• CAS No.: 56-35-9
• Product Name: Dibutyl(oxo)tin;tetrabutylstannane
• Molecular Formula: C24H54OSn2
• Molecular Weight: 308.1 g/mol
• IUPAC Name: tributyl(tributylstannyloxy)stannane
• Standard InChI: InChI=1S/6C4H9.O.2Sn/c6*1-3-4-2;;;/h6*1,3-4H2,2H3
• Standard InChIKey: APQHKWPGGHMYKJ-UHFFFAOYSA-N
• SMILES: CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC
• Boiling Point: 356 °F at 2 mm Hg (NTP, 1992); 180 °C at 2 mm Hg.; 180 °C
• Colorform: Slightly yellow liquid.
• Density: 1.17 at 77 °F (NTP, 1992); 1.17 g/cu cm @ 25 °C; Relative density (water = 1): 1.17 (20 °C)
• Flash Point: greater than 200 °F (NTP, 1992); >212 °F (100 °C) (closed cup); 190 °C c.c.
• Melting Point: 45 °C
• Physical Description: Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate.; LIQUID.
• Description: Tributyltin oxide is an inorganic molecular entity.; Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate.
• Solubility: less than 1 mg/mL at 70.7° F (NTP, 1992); 0.1% in hot water.; Less than 20 ppm in water at 20 °C.; Miscible with organic solvents.; Water solubility of 4 mg/l at pH 7.0 and 20 °C.; The solubility of bis(tributyltin) oxide in water ranges from <1 to >100 mg/liter, depending on temperature and pH. Bis(tributyltin) oxide is soluble in lipids and very soluble in a number of organic solvents (e.g., ethanol, ether, halogenated hydrocarbons).; Solubility in water, mg/l at 20 °C: 71.2 (poor)
• Synonyms: Bis(tri-n-butyltin) Oxide; 5,5,7,7-Tetrabutyl-6-oxa-5,7-distannaundecane; Aceto TBTO; BioMeT 66; BioMeT SRM; BioMeT TBTO; Bis(tributylstannic Oxide); Bis(tributylstannyl) ether; Bis(tributylstannyl) Oxide; Butinox; Di-tributyl tin Oxide; Diall; Hexab
• Vapor Pressure: Much less than 1 mm Hg at 20 °C.; Vapor pressure, Pa at 20 °C: 0.001
• PubChem Compound: 16058215
• Last Modified: Nov 11 2021